1-[1-(3-Cyanopyrazin-2-yl)azetidin-3-yl]-3-[(4-fluorophenyl)methyl]-1-methylurea

• IUPAC Name: 1-[1-(3-cyanopyrazin-2-yl)azetidin-3-yl]-3-[(4-fluorophenyl)methyl]-1-methylurea
• InChI: InChI=1S/C17H17FN6O/c1-23(17(25)22-9-12-2-4-13(18)5-3-12)14-10-24(11-14)16-15(8-19)20-6-7-21-16/h2-7,14H,9-11H2,1H3,(H,22,25)
• InChI Key: BKSFMRUYDUDDES-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CN(C1)C2=NC=CN=C2C#N)C(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C17H17FN6O
• Molecular Weight: 340.4 g/mol

Description

1-[1-(3-Cyanopyrazin-2-yl)azetidin-3-yl]-3-[(4-fluorophenyl)methyl]-1-methylurea, also known as CP-544326, is a small molecule drug that has shown significant potential in scientific research. This compound was first synthesized in 2005 and has since been studied for its various biochemical and physiological effects, as well as its potential applications in medicine.

Scientific Research Applications

Therapeutic Potential of Azetidines and Pyrazoles

Cognitive Impairment and Neurodegenerative Diseases

Azetidines, such as ITI-214, have been investigated for their inhibitory activity against phosphodiesterase 1 (PDE1), showing promise for treating cognitive deficits associated with schizophrenia, Alzheimer's disease, and other central nervous system disorders. ITI-214 demonstrated potent inhibitory potency, excellent selectivity, and efficacy in vivo, making it a clinical candidate for various indications (Li et al., 2016).

Antibacterial Activity

Compounds featuring azetidines and pyrazoles have shown potent antibacterial activities against both Gram-positive and Gram-negative bacteria. For example, a novel 8-chloroquinolone with a distorted N1-(5-amino-2,4-difluorophenyl) group exhibited significant potency against clinical isolates of Streptococcus pneumoniae and methicillin-resistant Staphylococcus aureus, indicating its potential as a powerful antibacterial agent (Kuramoto et al., 2003).

Antitumor and Antimicrobial Activities

Enaminones, incorporating pyrazole structures, have been utilized to synthesize compounds with observed antitumor and antimicrobial activities. These compounds showed inhibition effects comparable to those of 5-fluorouracil against human breast and liver carcinoma cell lines, highlighting their potential in cancer therapy and infection control (Riyadh, 2011).

Cholesterol Absorption Inhibition

Azetidinone derivatives have been explored for their ability to inhibit cholesterol absorption, which is crucial for managing cholesterol levels and preventing cardiovascular diseases. SCH 58235, an azetidinone compound, showed exceptional efficacy in reducing liver cholesteryl esters in animal models, suggesting its utility in cholesterol management (Rosenblum et al., 1998).